Cas no 120-48-9 (Benzoic acid, 4-nitro-,butyl ester)

Benzoic acid, 4-nitro-,butyl ester structure
120-48-9 structure
Product Name:Benzoic acid, 4-nitro-,butyl ester
CAS No:120-48-9
MF:C11H13NO4
MW:223.225223302841
CID:221430
PubChem ID:67121
Update Time:2025-04-19

Benzoic acid, 4-nitro-,butyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-nitro-,butyl ester
    • N-BUTYL 4-NITROBENZOATE
    • 4-Nitro-benzoesaeure-butylester
    • 4-nitro-benzoic acid butyl ester
    • 4-nitrobenzoic acid n-butyl ester
    • butyl p-nitrobenzoate
    • butyl-4-nitrobenzoate
    • BUTYL 4-NITROBENZOATE
    • 4-Nitrobenzoic acid butyl
    • p-Nitrobenzoic acid butyl ester
    • 4-Nitrobenzoic acid, butyl ester
    • Benzoic acid, 4-nitro-, butyl ester
    • A21074
    • DTXSID90152643
    • NS00023920
    • 363M63697T
    • AKOS017282966
    • FT-0631692
    • Q63392734
    • SCHEMBL3391559
    • AI3-19144
    • W-109445
    • 120-48-9
    • EINECS 204-400-8
    • MFCD00012362
    • DVTGVOHTTDVRJF-UHFFFAOYSA-N
    • DTXCID2075134
    • DB-041560
    • G65172
    • Inchi： 1S/C11H13NO4/c1-2-3-8-16-11(13)9-4-6-10(7-5-9)12(14)15/h4-7H,2-3,8H2,1H3
    • InChI Key： DVTGVOHTTDVRJF-UHFFFAOYSA-N
    • SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCC

Computed Properties

  • Exact Mass: 223.08400
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Color/Form: Acicular crystals
  • Density: 1.2446 (rough estimate)
  • Melting Point: 35-39 °C(lit.)
  • Boiling Point: 160 °C/8 mmHg(lit.)
  • Flash Point: 113 °C
  • Refractive Index: 1.4960 (estimate)
  • PSA: 72.12000
  • LogP: 3.07490
  • Solubility: Soluble in ether and benzene, soluble in hot ethanol

Benzoic acid, 4-nitro-,butyl ester Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Benzoic acid, 4-nitro-,butyl ester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoic acid, 4-nitro-,butyl ester Pricemore >>

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